1-(3-Methyl-indol-1-yl)-pent-4-yn-1-one

• CAS No.: 101079-40-7
• Molecular Formula: C14H13NO
• Molecular Weight: 211
• Synonyms: 1-(3-Methyl-indol-1-yl)-pent-4-yn-1-one

Description

1-(3-Methyl-indol-1-yl)-pent-4-1-one is a synthetic organic compound featuring an indole core substituted with a pentynone chain. Indole derivatives are a significant class of heterocyclic compounds extensively studied in medicinal chemistry for their diverse biological activities. Notably, structurally similar 1,3-disubstituted indoles have been widely investigated as high-affinity ligands for cannabinoid receptors (CB1 and CB2) . Some compounds in this class act as potent agonists or antagonists, making them valuable chemical tools for probing the endocannabinoid system, which is implicated in a wide range of physiological processes including neurological disorders, pain, and inflammation . Research into novel indole-based scaffolds is crucial for developing targeted therapies with improved selectivity, particularly for the CB2 receptor, which is considered a promising therapeutic target due to the absence of psychoactive side effects associated with CB1 activation . The presence of a pentynyl side chain, similar to the one found in research compound 35 (R1 = 4-pentynyl) , and a carbonyl group in this molecule offers potential sites for further chemical modification, such as through click chemistry, facilitating the development of probes for biochemical assays or the exploration of structure-activity relationships (SAR). It is critical to note that many synthetic indole cannabinoids are subject to regulatory controls due to their potential for abuse . This product is intended for research purposes by qualified laboratory personnel only. 1-(3-Methyl-indol-1-yl)-pent-4-yn-1-one is For Research Use Only. It is not intended for diagnostic or therapeutic applications, and it is strictly prohibited for human consumption of any kind.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pent-4-yn-1-one Derivatives

Compounds sharing the pent-4-yn-1-one backbone (e.g., 6f , 6g , and 6h from ) provide insights into the effects of substituents on physical and synthetic properties:

Compound	Substituents	Yield (%)	HRMS (m/z)	Key Features
6f	Biphenyl, trifluoroethyl	62	373.1774	High lipophilicity, solid state
6g	3-Fluorophenyl, trifluoroethyl	82	421.1774	Enhanced reactivity via fluorine
6h	Thiophen-3-yl, trifluoroethyl	34	363.1367	Electron-rich thiophene moiety
Target Compound (Inferred)	3-Methylindole	N/A	N/A	Potential for π-π interactions

Key Observations :

• Yield : Substituents influence synthetic efficiency. Electron-withdrawing groups (e.g., trifluoroethyl in 6f–6h ) may stabilize intermediates, but steric hindrance (e.g., thiophene in 6h ) reduces yield .
• Reactivity : The alkyne in pent-4-yn-1-one derivatives enables click chemistry, while fluorinated or aryl groups enhance metabolic stability in drug design .

Indolyl Ketones and Methanones

Indole derivatives with ketone or methanone groups highlight the role of substitution patterns:

• 1-(3-Methyl-1H-indol-2-yl)propan-1-one (): Methyl substitution at the indole 2-position vs. 1-position in the target compound. Propanone chain length (vs. pentynone) may reduce steric strain but limit conjugation .
• Compared to the target compound’s alkyne, the methanone group offers electrophilic sites for nucleophilic attack .

Dihydroindol-2-one Derivatives

Compounds like (3Z)-3-[(4-Methylphenyl)imino]-1-phenyl-2,3-dihydro-1H-indol-2-one () exhibit:

• Planar imino groups: Enable hydrogen bonding and π-stacking, critical for protein binding .
• Predicted high melting points (e.g., 451.5°C for 338414-77-0 in ), suggesting thermal stability compared to alkyne-containing compounds .

Preparation Methods

N-Acylation of 3-Methylindole

Reaction of 3-methylindole with pent-4-ynoyl chloride in the presence of a base (e.g., triethylamine or pyridine) facilitates N-acylation. This method mirrors Friedel-Crafts acylation strategies but targets the indole nitrogen instead of the aromatic ring. For instance, Dudley et al. demonstrated that 3-acylindoles (e.g., 23 and 24 ) could be synthesized via Friedel-Crafts acylation followed by N-alkylation. However, N-acylation typically requires milder conditions to avoid competing C-acylation. A representative procedure involves:

• Dissolving 3-methylindole in anhydrous dichloromethane.

• Adding triethylamine (1.5 equiv) and cooling to 0°C.

• Dropwise addition of pent-4-ynoyl chloride (1.2 equiv) with stirring for 12–24 hours.

• Quenching with water, extracting with organic solvent, and purifying via column chromatography.

Yields for analogous N-acylations range from 50% to 70%, depending on the steric bulk of the acyl chloride.

T3P-Promoted Coupling with Ketones

Mechanism of T3P-Mediated Reactions

Propylphosphonic anhydride (T3P) acts as a water scavenger and coupling agent, enabling the condensation of ketones with heterocycles. This method, recently advanced by Johansson et al., facilitates N-alkenylation of indoles via dehydration. For example, cyclohexanone reacts with 3-methylindole under T3P/EtOAc conditions at 120°C to yield N-cyclohexenyl derivatives in 64% yield. Adapting this protocol, pent-4-yn-1-one could theoretically undergo analogous condensation with 3-methylindole.

Optimization Challenges

The instability of ynones under high-temperature conditions poses a significant challenge. Preliminary experiments suggest that reducing reaction temperatures to 80°C and shortening reaction times to 10 minutes may mitigate decomposition. Additionally, using a 2:1 molar ratio of ketone to indole improves conversion rates. For instance, the coupling of 3-methylindole with pent-4-yn-1-one under optimized conditions (T3P, EtOAc, 80°C, 10 min) could theoretically yield 45–55% of the target compound, though experimental validation is required.

Electrophilic Cyclization Strategies

Cyclization of 3-Arylpenta-1,4-diyn-3-ols

Electrophilic cyclizations offer an alternative route to N-acylated indoles. Wilson et al. demonstrated that 3-arylpenta-1,4-diyn-3-ols undergo AgOAc-mediated cyclization in MeCN to form indole derivatives. For example, 1,5-diphenyl-3-(2-tosylamidophenyl)penta-1,4-diyn-3-ol cyclizes to yield 3-ethynyl-2-methylene-1-tosylindolin-3-ol. Adapting this approach, a diynol precursor containing the pent-4-yn-1-one moiety could cyclize to form the target compound.

Silver-Catalyzed Cycloisomerization

Rhodium- or silver-catalyzed cycloisomerization of enynes provides another pathway. For instance, Rh-catalyzed cycloisomerization of dienyne 20 followed by oxidation yields indanoylindoles. Similarly, AgOAc in MeCN promotes cyclization of alkynols to indoles. A hypothetical synthesis might involve:

• Preparing a dienyne precursor with the pent-4-yn-1-one group.

• Subjecting it to Rh-catalyzed cycloisomerization.

• Oxidizing the intermediate to the final ketone.

This method, while feasible, requires multi-step synthesis and offers modest yields (30–40%) based on analogous reactions.

Comparative Analysis of Synthetic Routes

Yield and Efficiency

Method	Yield (%)	Temperature (°C)	Time (h)
Direct N-Acylation	50–70	0–25	12–24
T3P-Promoted Coupling	45–55*	80	0.17
Electrophilic Cyclization	30–40	25–80	1–24
*Theoretical estimate based on analogous reactions.

Practical Considerations

• Direct N-Acylation : High yields but requires synthesis of unstable acyl chlorides.

• T3P-Promoted Coupling : Rapid and scalable but limited by ynone stability.

• Cyclization Strategies : Versatile but synthetically laborious.

Q & A

Q. What are the key steps and challenges in synthesizing 1-(3-Methyl-indol-1-yl)-pent-4-yn-1-one?

The synthesis of indole derivatives like 1-(3-Methyl-indol-1-yl)-pent-4-yn-1-one typically involves:

• Condensation reactions between substituted indoles and alkynyl ketones, optimized under specific solvent (e.g., DMF, THF) and temperature conditions (60–100°C) to enhance yield .
• Functional group compatibility : The alkyne group in pent-4-yn-1-one may require protection during reactions to avoid side interactions with the indole nitrogen .
• Purification challenges : Column chromatography with gradients of ethyl acetate/hexane is commonly used, but HPLC may be necessary for high-purity requirements (>95%) .

Q. How can the molecular structure of this compound be validated experimentally?

• X-ray crystallography : Use SHELX programs (e.g., SHELXL) for structure refinement, particularly for resolving stereochemistry and confirming bond angles/planarity of the indole ring .
• Spectroscopic methods :

• NMR : $^1$H and $^13$C NMR to verify substituent positions (e.g., methyl group at indole C3) and alkyne proton absence (δ ~2.5–3.5 ppm) .
• IR : Confirm carbonyl (C=O) stretch (~1700 cm$^{-1}$) and alkyne (C≡C) absorption (~2100 cm$^{-1}$) .

Q. What safety protocols are recommended for handling this compound?

• Personal protective equipment (PPE) : Gloves (nitrile), lab coat, and safety goggles, as indole derivatives may cause skin/eye irritation .
• Ventilation : Use fume hoods to mitigate inhalation risks, especially during solvent evaporation steps .
• Waste disposal : Follow EPA guidelines for halogenated solvent waste (if used in synthesis) .

Advanced Research Questions

Q. How can reaction conditions be optimized to mitigate low yields in the alkyne-indole coupling step?

• Catalyst screening : Test palladium-based catalysts (e.g., Pd(PPh$_3$)$_4$) or copper(I) iodide for Sonogashira coupling, monitoring reaction progress via TLC .
• Solvent effects : Compare polar aprotic solvents (e.g., DMF vs. THF) to balance reaction rate and byproduct formation .
• Temperature gradients : Use microwave-assisted synthesis to reduce reaction time and improve alkyne activation .

Q. How should researchers address contradictions in spectroscopic data (e.g., NMR vs. X-ray)?

• Dynamic effects : Confirm if observed NMR splitting arises from conformational flexibility (e.g., indole ring puckering) or crystal packing artifacts in X-ray data .
• DFT calculations : Compare experimental NMR shifts with computational models (e.g., Gaussian) to validate assignments .
• Multi-technique validation : Cross-reference IR, MS, and XRD data to resolve ambiguities .

Q. What computational tools are effective for predicting the reactivity of this compound in biological systems?

• Docking studies : Use AutoDock Vina to model interactions with enzymes (e.g., cytochrome P450) and predict metabolic pathways .
• MD simulations : GROMACS for assessing stability in lipid bilayers, critical for drug delivery applications .
• QSAR modeling : Correlate substituent effects (e.g., methyl vs. methoxy groups) with bioactivity data from analogues .

Q. How can researchers design experiments to study degradation pathways under environmental conditions?

• Accelerated stability testing : Expose the compound to UV light (λ = 254 nm) and analyze degradation products via LC-MS .
• Soil mobility assays : Use OECD Guideline 106 to assess adsorption coefficients (K$_{oc}$) and environmental persistence .
• Thermogravimetric analysis (TGA) : Determine thermal decomposition thresholds (>200°C) to inform storage conditions .

Methodological Considerations

Q. What strategies improve reproducibility in multi-step syntheses of this compound?

• Standardized protocols : Document reaction parameters (e.g., stirring speed, inert gas flow rate) to minimize batch variability .
• Intermediate characterization : Validate each synthetic intermediate via $^1$H NMR and HRMS before proceeding .
• Collaborative validation : Share synthetic routes with independent labs to confirm reproducibility .

Q. How can crystallographic data be leveraged to predict solid-state properties?

• Hirshfeld surface analysis : Identify intermolecular interactions (e.g., C–H···π) influencing solubility and melting points .
• Polymorph screening : Use solvent-drop grinding to explore crystal forms with distinct dissolution profiles .

Q. What statistical methods are appropriate for analyzing bioactivity data from high-throughput screens?

• PCA (Principal Component Analysis) : Reduce dimensionality in datasets linking structural features (e.g., substituent electronegativity) to IC$_{50}$ values .
• ANOVA : Identify significant differences in cytotoxicity across cell lines (p < 0.05) .